Cas no 113267-03-1 (2-Propenoic acid, 3-(2,4,5-trichlorophenyl)-)

• Product Name: 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)-
• CAS No: 113267-03-1
• MF: C₉H₅Cl₃O₂
• MW: 251.49379992485
• CID: 3624168
• PubChem ID: 92033324
• Update Time: 2025-11-01

2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)-
• 32609-05-5
• (E)-3-(2,4,5-Trichlorophenyl)acrylic acid
• 113267-03-1
• 3-(2,4,5-Trichlorophenyl)acrylic acid

• Inchi： 1S/C9H5Cl3O2/c10-6-4-8(12)7(11)3-5(6)1-2-9(13)14/h1-4H,(H,13,14)/b2-1+
• InChI Key： JBFRKEOQJVZICK-OWOJBTEDSA-N
• SMILES： ClC1C=C(C(=CC=1/C=C/C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 249.935512g/mol
• Monoisotopic Mass: 249.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)-

2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- (CAS No. 113267-03-1): An Overview of Its Properties and Applications

2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- (CAS No. 113267-03-1) is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a propenoic acid backbone and a trichlorophenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable component in various applications.

The molecular formula of 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- is C₉H₄Cl₃O₂, and its molecular weight is approximately 258.5 g/mol. The compound is known for its stability under a wide range of conditions, making it suitable for use in both laboratory and industrial settings. Its solubility in organic solvents such as methanol and ethanol further enhances its versatility in chemical reactions and formulations.

In the realm of pharmaceutical research, 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- has shown promise as an intermediate in the synthesis of various drugs and biologically active compounds. Recent studies have explored its potential as a building block for the development of novel antifungal and antibacterial agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of this compound in inhibiting the growth of several pathogenic fungi and bacteria.

The unique chemical structure of 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- also makes it an attractive candidate for use in agrochemical applications. Research has demonstrated its potential as a key component in the formulation of herbicides and pesticides. The trichlorophenyl group contributes to its pesticidal activity by disrupting the metabolic processes of target organisms. This property has led to its consideration in the development of more sustainable and environmentally friendly pest control solutions.

Beyond its applications in pharmaceuticals and agrochemicals, 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- has also found use in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in areas such as gas storage, catalysis, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using this compound as a ligand, demonstrating enhanced adsorption capacities for carbon dioxide.

The environmental impact of chemicals is a critical consideration in their development and application. Studies on the environmental fate and behavior of 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- have shown that it degrades relatively quickly under natural conditions, reducing its potential for long-term environmental accumulation. This characteristic aligns with the growing demand for chemicals that are both effective and environmentally benign.

In conclusion, 2-Propenoic acid, 3-(2,4,5-trichlorophenyl)- (CAS No. 113267-03-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an important intermediate in pharmaceutical research, agrochemical formulations, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific advancements.